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Compound of Interest

Compound Name: D-Glutamic Acid-d5

Cat. No.: B570428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available D-Glutamic Acid-
d5, a critical internal standard for mass spectrometry-based quantification of D-glutamic acid.

Accurate assessment of isotopic enrichment is paramount for reliable experimental results.

This document outlines the isotopic purity of D-Glutamic Acid-d5 from various suppliers,

details the experimental protocols for its verification, and presents visual workflows to aid in

experimental design.

Data Presentation: Isotopic Enrichment Comparison
The isotopic enrichment of D-Glutamic Acid-d5 is a key performance indicator. While chemical

purity is often reported as high (typically >98%), the distribution of deuterated species

(isotopologues) can vary. An ideal D-Glutamic Acid-d5 standard should have a very high

percentage of the fully deuterated (d5) form and minimal presence of partially deuterated (d1-

d4) and non-deuterated (d0) species.

Below is a summary of stated isotopic purity from various suppliers. Note that obtaining batch-

specific Certificates of Analysis (CoA) is crucial for the most accurate data, as isotopic

distribution can vary between production lots. The data for L-Glutamic Acid-d5 from LGC

Standards is included as a representative example of a detailed isotopic distribution analysis.
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Supplier Product Name
Stated Isotopic

Purity/Enrichment

Isotopic Distribution

(d0-d5)

Cayman Chemical D-Glutamic Acid-d5
≥99% deuterated

forms (d1-d5)[1]

Not specified on

product page; batch-

specific CoA required.

MedChemExpress DL-Glutamic acid-d5 Purity: 99.68%

Not specified on

product page; batch-

specific CoA required.

LGC Standards L-Glutamic Acid-d5 Isotopic Purity: 98.2%

d0=0.22%, d1=0.10%,

d2=0.00%, d3=3.59%,

d4=0.29%,

d5=95.79%[2]

Sigma-Aldrich
L-Glutamic acid-

2,3,3,4,4-d5
97 atom % D[3]

Not specified on

product page; batch-

specific CoA required.

AA Blocks D-Glutamic Acid-d5 Purity: 99%

Not specified on

product page; batch-

specific CoA required.

Note: The purity values from MedChemExpress and AA Blocks likely refer to chemical purity

rather than isotopic enrichment. Researchers should always request a batch-specific Certificate

of Analysis for detailed isotopic distribution data.

Experimental Protocols
Accurate determination of isotopic enrichment is typically achieved through Mass Spectrometry

(MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Isotopic Enrichment Analysis
GC-MS is a robust method for assessing the isotopic enrichment of volatile derivatives of D-
Glutamic Acid-d5.
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1. Derivatization:

Objective: To make the amino acid volatile for GC analysis. A common method is the

formation of tertiary-butyldimethylsilyl (TBDMS) derivatives.

Procedure:

Accurately weigh 1-2 mg of D-Glutamic Acid-d5 and its non-labeled counterpart (D-

Glutamic Acid) as a reference.

Dissolve each in 100 µL of a suitable solvent (e.g., pyridine).

Add 100 µL of N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) with 1%

tert-butyldimethylchlorosilane (TBDMCS).

Cap the vials tightly and heat at 70°C for 30 minutes.

Allow the samples to cool to room temperature before analysis.

2. GC-MS Analysis:

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single

quadrupole or triple quadrupole instrument).

GC Conditions (Example):

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250°C.

Oven Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold

for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Scan Mode: Full scan from m/z 50 to 650 to identify the derivatized glutamate peaks.

Selected Ion Monitoring (SIM): Monitor the molecular ion cluster of the di-TBDMS

derivative of glutamic acid to determine the isotopic distribution. For the non-labeled

compound, the primary ion will be at a specific m/z; for the d5-labeled compound, this will

be shifted by +5 amu.

3. Data Analysis:

Identify the chromatographic peak corresponding to the di-TBDMS derivative of D-Glutamic

Acid.

Extract the mass spectrum for this peak.

Determine the relative intensities of the ions corresponding to the d0, d1, d2, d3, d4, and d5

species in the molecular ion cluster.

Calculate the percentage of each isotopologue to determine the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol for Isotopic Enrichment Analysis
¹H and ²H (Deuterium) NMR can be used to assess the degree and position of deuteration.

1. Sample Preparation:

Procedure:

Dissolve a sufficient amount of D-Glutamic Acid-d5 in a deuterated solvent suitable for

NMR (e.g., D₂O with a known internal standard like DSS). The concentration should be

adequate for a good signal-to-noise ratio, typically 5-10 mg in 0.5-0.7 mL of solvent.

2. NMR Analysis:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR:
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Objective: To quantify the residual protons at the deuterated positions.

Procedure: Acquire a standard ¹H NMR spectrum. The absence or significant reduction of

signals at the positions expected for C-2, C-3, and C-4 protons compared to the non-

deuterated standard confirms deuteration. Integration of any residual proton signals

against a known internal standard can provide a quantitative measure of the isotopic

enrichment.

²H NMR:

Objective: To directly observe the deuterium signals.

Procedure: Acquire a ²H NMR spectrum. The presence of signals at the chemical shifts

corresponding to the C-2, C-3, and C-4 positions confirms the presence and location of

the deuterium atoms. The relative integration of these signals can provide information

about the distribution of deuterium.

3. Data Analysis:

Process the NMR spectra (phasing, baseline correction).

For ¹H NMR, integrate the residual proton signals and compare them to the integral of a

known reference signal to calculate the percentage of non-deuterated species at each

position.

For ²H NMR, integrate the deuterium signals to confirm the positions of deuteration.

Mandatory Visualizations
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Caption: Workflow for assessing D-Glutamic Acid-d5 isotopic enrichment.
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Caption: Impact of isotopic enrichment on quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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